Cas no 143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-)
143411-80-7 structure
Product Name:2,5-Piperazinedione,1-(2-aminoethyl)-
CAS No:143411-80-7
MF:C6H11N3O2
MW:157.170440912247
CID:108327
PubChem ID:15646784
Update Time:2025-04-18
2,5-Piperazinedione,1-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1-(2-aminoethyl)-
- 1-(2-Aminoethyl)piperazine-2,5-dione
- 143411-80-7
- 2,5-Piperazinedione, 1-(2-aminoethyl)-
- SCHEMBL9180588
-
- Inchi: 1S/C6H11N3O2/c7-1-2-9-4-5(10)8-3-6(9)11/h1-4,7H2,(H,8,10)
- InChI Key: BGTONVRPAQBCET-UHFFFAOYSA-N
- SMILES: O=C1CNC(CN1CCN)=O
Computed Properties
- Exact Mass: 157.08523
- Monoisotopic Mass: 157.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.43
2,5-Piperazinedione,1-(2-aminoethyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
143411-80-7 (2,5-Piperazinedione,1-(2-aminoethyl)-) Related Products
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